Cas no 856438-55-6 (Phenol, 3-(1H-pyrrol-2-yl)-)

• Product Name: Phenol, 3-(1H-pyrrol-2-yl)-
• CAS No: 856438-55-6
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 1839775
• PubChem ID: 20133407
• Update Time: 2025-04-21

Phenol, 3-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(1H-pyrrol-2-yl)-
• AKOS024051497
• 3-(1H-pyrrol-2-yl)phenol
• 856438-55-6
• SCHEMBL11434632

• Inchi： 1S/C10H9NO/c12-9-4-1-3-8(7-9)10-5-2-6-11-10/h1-7,11-12H
• InChI Key： VCBDVVZFPTVWPW-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1=CC=CN1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36Ų